Methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate

• Molecular Formula: C7H6Cl2N2O2
• Molecular Weight: 221.04 g/mol
• IUPAC Name: methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate
• InChI: InChI=1S/C7H6Cl2N2O2/c1-3-4(7(12)13-2)11-6(9)5(8)10-3/h1-2H3
• InChI Key: AATDPDGOPVFMNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=N1)Cl)Cl)C(=O)OC

Description

Methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H6Cl2N2O2 and its molecular weight is 221.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-3-(methoxycarbonyl)-2-methylpyrazine 1-oxide (8.83 g, 43.6 mmol) in toluene (100 mL) at 0° C. was added phosphorus oxychloride (10 ml, 109 mmol) and DMF (1 ml, 12.91 mmol). The reaction mixture was stirred at room temperature for 1 h, and then was heated to 85° C. fort 8 h. The mixture was cooled to RT and concentrated. The residue was diluted with EtOAc and washed with saturated NaHCO3 solution. The combined organic extracts were dried (MgSO4), filtered and concentrated in vacuo. The crude mixture was purified with ISCO (0% to 10% EtOAc/Hexanes) to afford the desired methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate (6.51 g, 68% yield). 1H NMR (300 MHz, CDCl3) δ ppm 4.00 (3H, s), 2.83 (3H, s)